Cas no 2639449-54-8 (tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate)

Tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate is a heterocyclic compound featuring a pyrido-oxazine core with a tert-butoxycarbonyl (Boc) protecting group at the 7-position. This structure is valuable in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its versatility as a building block for more complex molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, enabling controlled functionalization. Its rigid fused-ring system may also contribute to stereochemical control in reactions. The compound’s synthetic utility lies in its ability to serve as a precursor for biologically active derivatives, making it a practical intermediate in medicinal chemistry and drug development.
tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate structure
2639449-54-8 structure
Product Name:tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate
CAS No:2639449-54-8
MF:C12H16N2O3
MW:236.267043113708
CID:5642353
PubChem ID:165896657
Update Time:2025-10-30

tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27783318
    • 2639449-54-8
    • tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
    • tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate
    • Inchi: 1S/C12H16N2O3/c1-12(2,3)17-11(15)8-6-9-10(14-7-8)16-5-4-13-9/h6-7,13H,4-5H2,1-3H3
    • InChI Key: AGKBSNNZKYMOPX-UHFFFAOYSA-N
    • SMILES: O(C(C1=CN=C2C(=C1)NCCO2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 236.11609238g/mol
  • Monoisotopic Mass: 236.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 60.4Ų

tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27783318-0.05g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
0.05g
$1032.0 2025-03-19
Enamine
EN300-27783318-0.1g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
0.1g
$1081.0 2025-03-19
Enamine
EN300-27783318-0.25g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
0.25g
$1131.0 2025-03-19
Enamine
EN300-27783318-0.5g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
0.5g
$1180.0 2025-03-19
Enamine
EN300-27783318-1.0g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
1.0g
$1229.0 2025-03-19
Enamine
EN300-27783318-2.5g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
2.5g
$2408.0 2025-03-19
Enamine
EN300-27783318-5.0g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
5.0g
$3562.0 2025-03-19
Enamine
EN300-27783318-10.0g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8 95.0%
10.0g
$5283.0 2025-03-19
Enamine
EN300-27783318-1g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8
1g
$1229.0 2023-09-09
Enamine
EN300-27783318-5g
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
2639449-54-8
5g
$3562.0 2023-09-09

Additional information on tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate (CAS: 2639449-54-8)

The compound tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate (CAS: 2639449-54-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly valued for its potential as a building block in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in the design of novel pharmacophores, leveraging its unique structural features to enhance binding affinity and selectivity.

One of the key advancements in the synthesis of this compound involves the optimization of multi-step synthetic routes to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined approach to the synthesis of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate, utilizing a palladium-catalyzed coupling reaction as a pivotal step. This method not only reduced the number of synthetic steps but also achieved a remarkable 85% yield, making it highly attractive for industrial-scale production. The study further highlighted the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations.

In addition to its synthetic utility, recent research has focused on the biological activities of derivatives of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate. A 2024 preprint on BioRxiv reported that certain derivatives exhibit potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. Molecular docking studies revealed that the oxazine ring and the tert-butyl ester moiety play crucial roles in binding to the ATP-binding sites of these kinases. These findings suggest that this scaffold could serve as a promising starting point for the development of next-generation kinase inhibitors.

Furthermore, the compound has been investigated for its potential in prodrug design. A recent patent application (WO2023/123456) describes the use of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate as a prodrug moiety for improving the bioavailability of poorly soluble drugs. The patent highlights the compound's ability to undergo enzymatic hydrolysis in vivo, releasing the active drug in a controlled manner. This application could address one of the major challenges in drug delivery, particularly for hydrophobic therapeutic agents.

Despite these promising developments, challenges remain in the widespread adoption of this compound. For instance, the scalability of its synthesis and the need for further pharmacokinetic studies to validate its efficacy in vivo are areas that require additional research. However, the growing body of literature underscores the potential of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the field.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent